N-(3,4-dimethoxyphenethyl)-2-((2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxyacetamide
• InChI: InChI=1S/C25H30N2O6/c1-4-32-15-14-27-13-11-19-20(25(27)29)6-5-7-21(19)33-17-24(28)26-12-10-18-8-9-22(30-2)23(16-18)31-3/h5-9,11,13,16H,4,10,12,14-15,17H2,1-3H3,(H,26,28)
• InChI Key: AGPFEFRZPRIEAR-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C=CC2=C(C1=O)C=CC=C2OCC(=O)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C25H30N2O6
• Molecular Weight: 454.5 g/mol

Description

N-(3,4-dimethoxyphenethyl)-2-((2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetamide is a useful research compound. Its molecular formula is C25H30N2O6 and its molecular weight is 454.523. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenethyl)-2-((2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenethyl)-2-((2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Facile Synthesis Techniques : A study described a high-yielding cyclisation technique for synthesizing compounds related to N-(3,4-dimethoxyphenethyl)-2-((2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetamide, demonstrating applications in creating complex molecular structures efficiently (King, 2007).

• Structural Analysis of Amide Derivatives : Research on the structural aspects of amide-containing isoquinoline derivatives revealed their potential in forming gels and crystalline solids, indicating their applicability in material science and pharmaceutical formulations (Karmakar et al., 2007).

• Chemical Reactions and Derivatives : Investigations into the chemical reactions of N-acyl-3,4-dimethoxyphenethylamines have led to the discovery of new compounds with potential pharmacological applications, showcasing the versatility of these chemical frameworks (Niederstein & Peter, 1989).

Potential Pharmacological Applications

• Antitumor Activities : Synthesis and evaluation of 3-benzyl-substituted-4(3H)-quinazolinones, structurally related to the target compound, have shown promising antitumor activities, highlighting the potential of these derivatives in cancer therapy (Al-Suwaidan et al., 2016).

• Analgesic and Anti-Inflammatory Activities : The synthesis of related compounds has demonstrated significant analgesic and anti-inflammatory effects, suggesting their utility in developing new pain management and anti-inflammatory medications (Yusov et al., 2019).